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Compound of Interest

Compound Name: Niflumic Acid-d5

Cat. No.: B12418061 Get Quote

Essential Safety and Handling Guide for Niflumic
Acid-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Niflumic Acid-d5. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure risks and ensuring a secure laboratory environment. Niflumic Acid-d5 is the

deuterated form of Niflumic acid, and while it is used as an analgesic and anti-inflammatory

agent, it presents hazards that require careful management.[1][2]

Hazard Summary: Niflumic Acid-d5 is harmful if swallowed, inhaled, or absorbed through the

skin.[3][4] It is known to cause irritation to the eyes, skin, and respiratory system.[3][4][5] The

compound is a light-sensitive and hygroscopic light yellow powder.[3]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Niflumic Acid-d5. Consistent and correct use of PPE is the most critical line of defense

against chemical exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye

and face protection regulations

(29 CFR 1910.133) or

European Standard EN166.[3]

Ensure a proper fit to prevent

dust from entering the eyes.

Hands Chemical-resistant gloves

Nitrile, neoprene, or latex

gloves are recommended.[6]

Double gloving is advised for

all handling procedures,

including compounding and

disposal.[7] Gloves should be

powder-free and changed

regularly or immediately if

contaminated.[6][7]

Body
Protective clothing/laboratory

coat

A disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs is required to

prevent skin contact.[3][7]

Respiratory NIOSH-approved respirator

A fit-tested N95 or N100

respirator is essential when

there is a risk of generating

airborne powder or aerosols.

[3][6] All handling of the solid

compound should be done in a

well-ventilated area, preferably

a chemical fume hood.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely managing Niflumic Acid-d5 from receipt

to experimental use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB04552.pdf?1265922739
https://www.benchchem.com/product/b12418061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and safety glasses) during inspection.

Verify that the container is properly labeled.

Storage:

Store in a cool, dry, and well-ventilated area.[3][4]

Keep the container tightly closed to prevent moisture absorption as the material is

hygroscopic.[3]

Protect from light.[3]

Store away from incompatible materials.[4]

Ensure the storage area is equipped with an eyewash station and a safety shower.[3]

Preparation and Handling for Experiments:

All handling of Niflumic Acid-d5 powder must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[3]

Before handling, ensure all required PPE is correctly donned.

Minimize the generation of dust when weighing or transferring the powder.[3]

Use non-sparking tools to prevent ignition sources.[4]

Avoid all direct contact with the compound.[3]

Do not eat, drink, or smoke in the handling area.[8]

In Case of a Spill:

Evacuate the immediate area if a significant amount of dust is generated.
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Ensure proper PPE, including respiratory protection, is worn before cleaning up.[3]

Carefully sweep or vacuum the spilled material and place it into a sealed, labeled

container for disposal.[3]

Avoid dry sweeping that can create dust.

Clean the spill area thoroughly with soap and water.[8]

Disposal Plan
Proper disposal of Niflumic Acid-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including unused compound and contaminated disposables

(e.g., gloves, wipes, pipette tips), in a designated, sealed, and clearly labeled hazardous

waste container.[4]

Disposal Procedure:

Dispose of the waste through an approved hazardous waste disposal facility.[4]

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of Niflumic Acid-d5 down the drain, as it may cause long-lasting harmful

effects to aquatic life.[5]

Handle uncleaned containers as you would the product itself.

Quantitative Data
The following table provides key quantitative information for Niflumic Acid and its deuterated

form.
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Property Value Source

Molecular Weight (Niflumic

Acid)
282.22 g/mol [9]

Molecular Weight (Niflumic

Acid-d5)
287.25 g/mol [10]

Melting Point (Niflumic Acid) 204 °C [2]

Boiling Point (Niflumic Acid) 192 °C [4]

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for handling Niflumic Acid-d5,

from preparation to disposal, emphasizing safety checkpoints.
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Safe Handling Workflow for Niflumic Acid-d5
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Caption: Workflow for safe handling of Niflumic Acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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